25-Hydroxy Vitamin D3 3,3'-Aminopropyl Ether

• CAS No.: 163018-26-6
• Product Name: 25-Hydroxy Vitamin D3 3,3'-Aminopropyl Ether
• Molecular Formula: C30H51NO2
• Molecular Weight: 457.7 g/mol
• IUPAC Name: (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-(3-aminopropoxy)-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol
• Standard InChI: InChI=1S/C30H51NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-21,31H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1
• Standard InChIKey: RAIPMHBURQASRR-BAUWAPLESA-N
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)OCCCN)C
• SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCN)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCN)C
• Description: 25-Hydroxy Vitamin D3 3,3'-Aminopropyl Ether is a vitamin D3 analog.
• Purity: >98%
• Synonyms: 3'-O-Aminopropyl-25-hydroxyvitamin D3; (5Z,7E)-(3S)-3-(3'-O-amino-propyl)-9,10-seco-5,7,10(19)-cholestatriene-3,25-triol
• PubChem Compound: 12020395
• Last Modified: Nov 11 2021